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Compound of Interest

Compound Name: Linalool-d6

Cat. No.: B12369189

Certificate of Analysis: Linalool-d6 Standard

This technical guide provides a comprehensive overview of the analytical data and
methodologies used to certify this lot of Linalool-d6. It is intended for researchers, scientists,
and drug development professionals who require a high-purity, well-characterized internal
standard for quantitative analysis.

Quantitative Data Summary

The following tables summarize the quantitative analysis of the Linalool-d6 standard. All
results are reported with their associated expanded uncertainty.

Table 1: Chemical Purity

Parameter Method Result Uncertainty
Chemical Purity GC-FID 99.8% +0.1%
Water Content Karl Fischer Titration 0.05% +0.01%
Residual Solvents Headspace GC-MS <0.01% -

Table 2: Isotopic Purity
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Parameter Method Result Uncertainty

Isotopic Enrichment GC-MS 99.5 atom % D +0.2%

do Content GC-MS 0.3% +0.1%

d1 Content GC-MS 0.1% + 0.05%

d2 Content GC-MS 0.05% + 0.02%

d3 Content GC-MS <0.01%

d4 Content GC-MS <0.01%

d5 Content GC-MS 0.05% +0.02%
Table 3: Concentration

Parameter Method Result Uncertainty

Concentration gNMR 100.5 mg/mLin +0.5 mg/mL

Methanol-d4

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Gas Chromatography-Flame lonization Detection (GC-

FID) for Chemical Purity

Purpose: To determine the chemical purity of the Linalool-d6 standard by separating volatile

impurities.

Instrumentation: Agilent 7890B GC system with a flame ionization detector.

Procedure:

o Sample Preparation: A 1 mg/mL solution of Linalool-d6 was prepared in HPLC-grade

acetone.
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« Injection: 1 pL of the prepared sample was injected in splitless mode.

e Chromatographic Conditions:

[¢]

Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness)

[¢]

Inlet Temperature: 250°C

[e]

Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 240°C at
10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

[e]

o

Detector Temperature: 300°C

o Data Analysis: The peak area of Linalool-d6 was compared to the total peak area of all
components in the chromatogram to calculate the percent purity.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Isotopic Purity

Purpose: To determine the isotopic enrichment of the Linalool-d6é standard.
Instrumentation: Agilent 7890B GC coupled to a 5977B Mass Selective Detector.
Procedure:

o Sample Preparation: The same sample prepared for GC-FID analysis was used.

o Chromatographic Conditions: The same GC conditions as the GC-FID method were
employed.

e Mass Spectrometer Settings:
o lonization Mode: Electron Impact (El) at 70 eV

o Source Temperature: 230°C
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o Quadrupole Temperature: 150°C

o Scan Range: m/z 40-200

o Data Analysis: The mass spectrum of the Linalool-d6é peak was analyzed to determine the
relative abundance of the different deuterated species (dO to d6).

Quantitative Nuclear Magnetic Resonance (QNMR) for
Concentration

Purpose: To accurately determine the concentration of the Linalool-d6 standard solution.[1][2]

[3]
Instrumentation: Bruker Avance Il 500 MHz NMR spectrometer.
Procedure:

o Sample Preparation: An accurately weighed amount of the Linalool-d6 solution was mixed
with a known amount of a certified internal standard (e.g., maleic acid) in methanol-d4.

* NMR Acquisition:

o

Pulse Program: zg30

Number of Scans: 16

o

[¢]

Relaxation Delay (d1): 30 s

[¢]

Acquisition Time: 4 s

» Data Analysis: The integral of a well-resolved Linalool-d6 proton signal was compared to the
integral of a known proton signal from the internal standard. The concentration was
calculated using the following formula:

CLinalool-d6 = (ILinalool-d6 / NLinalool-d6) * (NIS / IIS) * (MWLinalool-d6 / MWIS) * (mIS
/ VLinalool-d6)

where;:
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o C = Concentration

o | = Integral value

o N = Number of protons for the integrated signal
o MW = Molecular weight

o m = mass

o V =Volume

o IS = Internal Standard

Visualizations

The following diagrams illustrate the experimental workflows.
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Caption: Workflow for Isotopic Purity Analysis by GC-MS.
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Caption: Workflow for Concentration Determination by gqNMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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